Cas no 1026648-37-2 (2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid)

• Product Name: 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• CAS No: 1026648-37-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 6101024
• PubChem ID: 10558635
• Update Time: 2025-10-29

2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006355641
• EN300-7607175
• 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• 1026648-37-2

• Inchi： 1S/C6H9NO2/c1-6(5(8)9)3-2-4-7-6/h2-3,7H,4H2,1H3,(H,8,9)
• InChI Key： ITUYWCBWTDFCFC-UHFFFAOYSA-N
• SMILES： OC(C1(C)C=CCN1)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid

2-Methyl-2,5-Dihydro-1H-Pyrrole-2-Carboxylic Acid (CAS No. 1026648-37-2): A Comprehensive Overview

Introduction to 2-Methyl-2,5-Dihydro-1H-Pyrrole-2-Carboxylic Acid

2-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid, also identified by its CAS registry number 1026648-37-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are known for their unique structural properties and diverse biological activities. The molecule features a pyrrole ring, a methyl group substitution, and a carboxylic acid functional group, making it a versatile building block for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid. These methods often involve multi-step reactions, including cyclization processes and functional group interconversions, to achieve the desired structure with high purity and yield. The compound's structure is particularly interesting due to its dihydro-pyrrole moiety, which introduces a level of saturation that can influence its reactivity and stability compared to fully unsaturated pyrroles.

One of the key areas where 1026648-37-2 has shown promise is in drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes or receptors. For instance, studies have demonstrated that this compound exhibits potential antimicrobial activity, which could be harnessed for developing new therapeutic agents against bacterial or fungal infections.

In addition to its pharmacological applications, 2-methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led researchers to explore its use in designing coordination polymers or metalloorganic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1026648-37-2 typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Starting from readily available precursors like aldehydes or ketones, chemists can introduce the necessary substituents to construct the pyrrole ring system. The presence of the carboxylic acid group allows for further functionalization through esterification or amidation reactions, enabling the creation of derivatives with tailored properties.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy) have been instrumental in confirming the structure of 1026648-37-2. These methods provide detailed insights into the compound's molecular geometry and bonding patterns, which are critical for understanding its reactivity and behavior in different chemical environments.

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